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Compound of Interest

Compound Name: TDI-11055

Cat. No.: B12363261 Get Quote

Disclaimer: No Safety Data Sheet (SDS) with specific disposal instructions for TDI-11055 was

found in the public domain. The following procedures are based on general best practices for

the disposal of research-grade, bioactive small molecules. Researchers, scientists, and drug

development professionals must consult their institution's Environmental Health and Safety

(EHS) department for specific guidance and to ensure compliance with all applicable local,

state, and federal regulations.

I. Immediate Safety and Handling Considerations
Proper handling of TDI-11055 is crucial to minimize exposure and ensure a safe laboratory

environment. Personal Protective Equipment (PPE) should be worn at all times when handling

this compound.

Key Handling and Disposal Parameters
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Parameter Guideline Source

Personal Protective Equipment

(PPE)

Nitrile gloves, safety glasses,

lab coat

General Laboratory Best

Practices

Waste Container Material

Compatible with Dimethyl

Sulfoxide (DMSO) and the

compound (e.g., High-Density

Polyethylene - HDPE)

[1]

Waste Labeling

"Hazardous Waste," chemical

name (TDI-11055),

concentration, and date

[2][3]

Storage of Waste

In a designated, well-ventilated

satellite accumulation area,

away from incompatible

materials

[2][3]

Container Fullness
Do not fill waste containers

beyond 90% capacity.
[4]

Empty Original Containers

Triple rinse with a suitable

solvent; the rinsate must be

collected as hazardous waste.

[1]

II. Step-by-Step Disposal Protocol
This protocol outlines the recommended procedure for the disposal of TDI-11055, from initial

waste generation to final pickup by trained EHS personnel.

Experimental Protocol: Disposal of TDI-11055 Waste

Segregation of Waste:

Collect all waste containing TDI-11055, including unused solutions, contaminated labware

(e.g., pipette tips, tubes), and PPE, in a dedicated and clearly labeled hazardous waste

container.[2]
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Do not mix with other waste streams unless explicitly permitted by your institution's EHS

guidelines.[3]

Container Management:

Use a waste container made of a material compatible with the solvent used to dissolve

TDI-11055 (commonly DMSO).[1]

Ensure the container has a tightly sealing lid to prevent evaporation and spills.[2] The

container must be kept closed except when adding waste.[3][5]

Labeling of Waste Container:

Affix a "Hazardous Waste" label to the container.[2]

Clearly write the full chemical name "TDI-11055," the solvent used (e.g., DMSO), the

estimated concentration of the compound, and the date the waste was first added.[3]

Storage of Waste Container:

Store the waste container in a designated satellite accumulation area within the laboratory.

[3]

Ensure the storage area is well-ventilated and away from heat sources or incompatible

chemicals.[2]

Disposal of Empty Original Containers:

The original container of TDI-11055 must be triple rinsed with a solvent capable of

removing the compound (e.g., DMSO or ethanol).[1]

Collect the rinsate as hazardous waste in your designated TDI-11055 waste container.[5]

After triple rinsing, deface the label on the empty container before disposing of it as

regular solid waste, as per institutional policy.[5]

Arranging for Waste Pickup:
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Once the waste container is nearly full (not exceeding 90% capacity), schedule a pickup

with your institution's EHS department.[4]

Follow all institutional procedures for waste pickup requests.

III. Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of TDI-11055.
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Caption: Workflow for the safe disposal of TDI-11055 waste in a laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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